Boride(1-)

• CAS No.: 16971-29-2
• Molecular Formula: C5H3N3S
• Molecular Weight: 10.81 g/mol
• IUPAC Name: boron(1-)
• InChI: InChI=1S/B/q-1
• InChI Key: XGLYHUVZMIRFNT-UHFFFAOYSA-N
• SMILES: [B-]
• Synonyms: Tetrahydroborate

Description

Boride(1−) refers to the anionic form of boron in metal borides, where boron exhibits a −1 oxidation state. These compounds are characterized by strong covalent bonding between boron and metals, resulting in exceptional mechanical, thermal, and electrical properties . Common borides include transition metal borides (e.g., TiB₂, ZrB₂, HfB₂) and rare-earth borides (e.g., ThB₄), which are synthesized via methods such as mechanical alloying , reactive sintering , or boronizing treatments . Borides are widely used in high-temperature applications (e.g., aerospace components), wear-resistant coatings , and catalysis due to their hardness (up to 30 GPa for TiB₂), high melting points (>3,000°C for ZrB₂), and chemical stability .

Comparison with Similar Compounds

Borides vs. Carbides

Carbides (e.g., TiC, Cr₂₃C₆) and borides share high hardness and thermal stability but differ in phase formation kinetics and structural behavior. For example, carbide phases (TiC, Cr₂₃C₆) dominate over borides (TiB₂, W₂B₄) in steel substrates due to reactive interdiffusion during annealing, leading to nanocrystalline carbide precipitates (20–60 nm grain size) instead of borides . This preference arises because carbide formation occurs at lower temperatures, modifying the amorphous matrix and suppressing boride crystallization .

Table 1: Phase Formation in Steel Substrates

Compound Type	Grain Size (nm)	Dominant Phase at 1100°C	Substrate Compatibility
TiC (Carbide)	20–35	Yes	Steel
TiB₂ (Boride)	Not observed	No	Silicon

Binary vs. Ternary Borides

For instance, Fe₂B layers (single-phase) and FeB/Fe₂B (dual-phase) on carbon steel show comparable wear resistance, but ternary systems like W-Fe-B achieve enhanced toughness and hardness through reactive phase formation .

Table 2: Boride Layer Properties

Boride System	Layer Thickness (µm)	Phases	Wear Resistance (Relative)
Fe₂B (Single)	50–100	Fe₂B	High
FeB/Fe₂B (Dual)	50–120	FeB + Fe₂B	High
W-Fe-B (Ternary)	N/A	W₂FeB₂	Very High

High-Entropy Borides

High-entropy borides (HEBs), such as (TiTaNb)₀.₃Hf₀.₃₅Zr₀.₃₅B₂, exhibit single-phase stability and refined microstructures compared to conventional borides. Synthesized at 2,000°C, HEBs demonstrate superior fracture toughness (6–8 MPa·m¹/²) and oxidation resistance, making them suitable for extreme environments .

Borides in Catalysis

Nickel boride (Ni₃B) complexes show catalytic activity comparable to Raney nickel in hydrogenation reactions. For example, NiCl₂/NaBH₄/polymer catalysts efficiently reduce carbon-carbon double bonds, while boride-enhanced coatings (e.g., PEO coatings on Ti6Al4V) improve wear resistance through oxide-diffusion layers .

Aluminum Boride (AlB₂)

AlB₂, a lightweight boride, is structurally distinct from transition metal borides due to its hexagonal lattice and lower density (3.2 g/cm³). While AlB₂ shares high thermal conductivity (~90 W/m·K) with TiB₂, its lower hardness (15 GPa) limits its use to electronic packaging and aerospace composites .